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Compound of Interest

1,1,1,3,3-Pentamethyl-3-
Compound Name: -
octyldisiloxane

Cat. No.: B064404

An In-depth Technical Guide to 1,1,1,3,3-
Pentamethyl-3-octyldisiloxane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical summary based on available Material Safety Data
Sheet (MSDS) information. No peer-reviewed experimental protocols or detailed toxicological
studies for this specific compound were identified in a comprehensive search of publicly
available literature. The information provided should be used for guidance and not as a
substitute for rigorous, experimentally validated data.

Chemical Identity and Properties

1,1,1,3,3-Pentamethyl-3-octyldisiloxane is a member of the siloxane family, characterized by
a backbone of alternating silicon and oxygen atoms. Its structure includes both methyl and a
longer octyl group attached to the silicon atoms, which imparts specific physicochemical
properties such as hydrophobicity and low volatility.[1]

Synonyms: n-Octylpentamethyldisiloxane[1][2] CAS Number: 180006-15-9[1][2]
A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane
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Property Value

Molecular Formula C13H320S:i2
Molecular Weight 260.56 g/mol

Boiling Point Not Available
Specific Gravity/Density Not available
Hazard Symbols Xi (Irritant)

Risk Phrases 36 (Irritating to eyes)

Data sourced from Material Safety Data Sheet.[2]

Hazard Identification and Toxicology Summary

According to the available MSDS, 1,1,1,3,3-Pentamethyl-3-octyldisiloxane is classified as an
irritant.[2] The primary hazards are associated with eye irritation.[2] A detailed toxicological
profile, including LD50 or chronic exposure effects, is not available in the public domain.[2]

Hazard Summary:

Primary Route of Exposure: Eye contact.

Health Effects: Irritation to eyes.[2]

Hazard Symbols: Xi[2]

Risk Phrases: R36[2]

Due to the lack of comprehensive toxicological data, this compound should be handled with
care, assuming the potential for uncharacterized hazards.

Stability and Reactivity

Understanding the stability and reactivity of a compound is crucial for safe handling and
experimental design.
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Table 2: Stability and Reactivity Profile

Parameter Description

Chemical Stabili Stable at room temperature in closed containers
emical Stability , N
under normal storage and handling conditions.

Conditions to Avoid Incompatible materials, excess heat.

Incompatibilities Oxidizing agents.

» Carbon monoxide, carbon dioxide, silicon
Hazardous Decomposition o
dioxide.

Hazardous Polymerization Has not been reported.

Data sourced from Material Safety Data Sheet.[2]

Experimental Procedures: Handling, Storage, and
Emergency Protocols

While specific experimental protocols for the use of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane
in research or drug development are not available, the following general procedures derived
from its MSDS should be strictly followed.

4.1 Handling and Storage Protocol

Proper handling and storage are paramount to ensure laboratory safety and maintain the
integrity of the chemical.

o Storage: Store in a tightly closed container in a cool, dry place.
e Handling:

o Ensure adequate ventilation.

o Avoid contact with eyes, skin, and clothing.

o Avoid ingestion and inhalation.
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o Wash thoroughly after handling.
4.2 Emergency and First Aid Protocol

In the event of accidental exposure, the following first aid measures should be taken
immediately.

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.

Skin: In case of contact, flush skin with plenty of water.

Ingestion: If swallowed, do not induce vomiting.

Inhalation: If inhaled, remove to fresh air.
In all cases of exposure, seek medical attention.

Workflow Diagrams

The following diagrams illustrate the logical flow for safe handling and in the event of an
accidental spill, based on the available safety data.
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Preparation and Handling

Assess Risks
(Review MSDS)

:

Don Personal Protective Equipment
(Gloves, Goggles)

'

Use in a Well-Ventilated Area

'

Handle Carefully to Avoid Contact

Post-Handling

Store in Cool, Dry Place
in Tightly Sealed Container

P Wash Hands Thoroughly

'

Clean Work Area

'

Dispose of Waste Properly
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Evacuate Immediate Area if Necessary Control Ignition Sources

' '

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

:

Contain Spill with Inert Material
(e.g., sand, earth)

:

Collect Residue into a Suitable Container

:

Clean Spill Area

:

Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b064404?utm_src=pdf-body-img
https://www.benchchem.com/product/b064404?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. CAS 180006-15-9: N-OCTYLPENTAMETHYLDISILOXANE | CymitQuimica
[cymitquimica.com]

e 2.1,1,1,3,3-PENTAMETHYL-3-OCTYLDISILOXANE | CAS#:180006-15-9 | Chemsrc
[chemsrc.com]

 To cite this document: BenchChem. [1,1,1,3,3-Pentamethyl-3-octyldisiloxane material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064404+#1-1-1-3-3-pentamethyl-3-octyldisiloxane-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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